Cas no 2229184-91-0 (2,2,4-trimethyl-3-phenylpentanal)

• Product Name: 2,2,4-trimethyl-3-phenylpentanal
• CAS No: 2229184-91-0
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 5849500
• PubChem ID: 165708267
• Update Time: 2025-08-05

2,2,4-trimethyl-3-phenylpentanal Chemical and Physical Properties

Names and Identifiers

• 2,2,4-trimethyl-3-phenylpentanal
• EN300-1876860
• 2229184-91-0

• Inchi： 1S/C14H20O/c1-11(2)13(14(3,4)10-15)12-8-6-5-7-9-12/h5-11,13H,1-4H3
• InChI Key： KPEYJDQHJQKRSD-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,2,4-trimethyl-3-phenylpentanal

Introduction to 2,2,4-trimethyl-3-phenylpentanal (CAS No: 2229184-91-0)

Chemical Overview

2,2,4-trimethyl-3-phenylpentanal, also referred to by its CAS number 2229184-91-0, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes a pentanal backbone with methyl and phenyl substituents. The presence of these groups imparts distinct chemical and physical properties, making it a valuable molecule in both academic research and industrial settings.

Structural Insights

The molecular structure of 2,2,4-trimethyl-3-phenylpentanal consists of a five-carbon chain (pentane) with an aldehyde group at one end. The substituents include two methyl groups at the second carbon and one methyl group at the fourth carbon. Additionally, a phenyl group is attached to the third carbon of the chain. This arrangement not only influences the compound's reactivity but also contributes to its distinctive aroma and flavor profiles.

Synthesis and Production

The synthesis of CAS No: 2229184-91-0 involves advanced organic chemistry techniques. One common method is the oxidation of an appropriate alcohol precursor using oxidizing agents like potassium permanganate or chromium-based reagents under controlled conditions. Recent advancements in green chemistry have also led to the exploration of enzymatic catalysis for synthesizing this compound, reducing environmental impact while maintaining high yields.

Applications in Industry

CAS No: 2229184-91-0 finds extensive use in the fragrance and flavor industries due to its pleasant aroma and taste characteristics. It is commonly used as a flavor enhancer in food products and as a component in perfumes and cosmetics. Additionally, this compound serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Recent Research Developments

Recent studies have highlighted the potential of CAS No: 2229184-91-0 in biotechnological applications. Researchers have explored its role as a precursor for bioactive compounds with antimicrobial and antioxidant properties. Furthermore, investigations into its catalytic properties have opened new avenues for its use in asymmetric synthesis reactions.

Environmental Considerations

Evaluating the environmental impact of CAS No: 2229184-91-0, recent research emphasizes the importance of sustainable practices during its production and application. Studies are underway to assess its biodegradability and potential toxicity to aquatic life, ensuring that its use aligns with global environmental standards.

Conclusion

In summary, CAS No: 2229184-91-0, or Chemical Name: , stands out as a significant compound with diverse applications across multiple sectors. Its unique chemical structure and functional groups make it an essential molecule for both research and industrial purposes. As advancements in synthetic methods and application areas continue to emerge, CAS No: will undoubtedly play an increasingly important role in shaping future innovations.